BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Overview of Boc-L-isoleucine:
Properties and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-L-lle-OH

Cat. No.: B558292

For researchers and professionals engaged in peptide synthesis and drug development, a
precise understanding of the chemical and physical properties of protected amino acids is
paramount. This guide provides an in-depth look at Boc-L-isoleucine, a commonly used
derivative of the amino acid L-isoleucine.

Boc-L-isoleucine is an L-isoleucine molecule where the alpha-amino group is protected by a
tert-butyloxycarbonyl (Boc) group. This protection is a critical step in peptide synthesis,
preventing unwanted reactions at the amino terminus while the carboxyl group of the amino
acid is activated for peptide bond formation.

Physicochemical Properties

The fundamental properties of Boc-L-isoleucine are summarized in the table below, providing a

quick reference for experimental design and execution.
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Property Value References
Molecular Formula C11H21NOa4 [L1121[31[4115]
Molecular Weight 231.3 g/mol [1][2]
Alternate Molecular Weight 231.29 g/mol [31[4]

Appearance

White to off-white crystalline

powder

[1]5]

CAS Number

13139-16-7

[11[2][3]

Structural Representation

To visualize the molecular composition of Boc-L-isoleucine, the following diagram illustrates the
relationship between the core L-isoleucine structure and the protective Boc group.
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Structural components of Boc-L-isoleucine

This technical guide provides essential data for the effective use of Boc-L-isoleucine in
research and development. No experimental protocols were cited in the generation of this
fundamental data summary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b558292?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

